Cas no 62869-48-1 (3-Pyrrolidinol, 1-[[6-[(acetyloxy)methyl]-1,3-benzodioxol-5-yl]methyl]-)

• Product name: 3-Pyrrolidinol, 1-[[6-[(acetyloxy)methyl]-1,3-benzodioxol-5-yl]methyl]-
• CAS No: 62869-48-1
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 429686
• PubChem ID: 71382159

3-Pyrrolidinol, 1-[[6-[(acetyloxy)methyl]-1,3-benzodioxol-5-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[[6-[(acetyloxy)methyl]-1,3-benzodioxol-5-yl]methyl]-
• [6-[(3-hydroxypyrrolidin-1-yl)methyl]-1,3-benzodioxol-5-yl]methyl acetate
• 62869-48-1
• DTXSID10804556
• (6-((3-Hydroxypyrrolidin-1-yl)methyl)benzo[d][1,3]dioxol-5-yl)methyl acetate
• {6-[(3-Hydroxypyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-yl}methyl acetate

• Inchi： InChI=1S/C15H19NO5/c1-10(17)19-8-12-5-15-14(20-9-21-15)4-11(12)6-16-3-2-13(18)7-16/h4-5,13,18H,2-3,6-9H2,1H3
• InChI Key： DMRNJIPENZCVMD-UHFFFAOYSA-N
• SMILES： CC(=O)OCC1=CC2=C(C=C1CN3CCC(C3)O)OCO2

Computed Properties

• Exact Mass: 293.12637
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.23